DL-threo-2-methylisocitrate sodium
Description
DL-threo-2-methylisocitrate is a substrate of isocitrate lyase 1(ICL1). The Km of purified recombinant ICL1 for threo-D(s)L(s)-isocitrate (ICA) was determined to be 188 μM using Michaelis-Menten non-linear least squares fit, with a kcat of 5.24 s-1. The Km for DL-threo-2-methylisocitrate (MICA) was approximately fourfold higher at 718 μM with a kcat of 1.25 s-1.
Scientific Research Applications
Pharmacokinetics and Pharmacology of Methylphenidate Isomers Methylphenidate, chemically related to DL-threo-2-methylisocitrate sodium, is used to treat ADHD. Its efficacy and adverse effects are significantly determined by its isomers, d-threo-methylphenidate, and l-threo-methylphenidate. These isomers show selective reuptake inhibition with d-threo-methylphenidate being approximately 10-fold more potent, impacting noradrenergic and dopaminergic functions in the central and peripheral nervous systems (Heal & Pierce, 2006).
Stereoselective Effects in ADHD Treatment The enantiomers of methylphenidate, which shares a similar molecular structure with DL-threo-2-methylisocitrate sodium, have been shown to have stereoselective effects in the treatment of ADHD. d-Methylphenidate was found to be 3.3 times more potent than dl-methylphenidate in reducing locomotor hyperactivity in animal models, indicating the importance of specific isomer forms in therapeutic applications (Davids et al., 2002).
Role in Glutamate Transporter Blockade DL-threo-beta-benzyloxyaspartate (DL-TBOA), similar in structure to DL-threo-2-methylisocitrate sodium, serves as a non-transportable blocker of glutamate transporters, crucial for investigating the physiological roles of these transporters. The study of its optically pure isomers and their interaction with transporters provides insights into the development of potent pharmacological agents (Shimamoto et al., 2000).
Enzyme Studies 2-Methylisocitrate Lyases
2-Methylisocitrate lyases, enzymes involved in the methylcitrate cycle, are studied using chemically synthesized threo-2-methylisocitrate, closely related to DL-threo-2-methylisocitrate sodium. These studies are fundamental in understanding propionate metabolism in various organisms, such as Escherichia coli and Aspergillus nidulans (Brock et al., 2001).
properties
Product Name |
DL-threo-2-methylisocitrate sodium |
|---|---|
Molecular Formula |
C14H14Na6O14 |
Molecular Weight |
544.19 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
